Cas no 1368935-39-0 (5-(isocyanatomethyl)-2,3-dihydro-1H-indene)

• Product Name: 5-(isocyanatomethyl)-2,3-dihydro-1H-indene
• CAS No: 1368935-39-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6203440
• PubChem ID: 82280461
• Update Time: 2025-06-10

5-(isocyanatomethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 5-(isocyanatomethyl)-2,3-dihydro-1H-indene
• 1368935-39-0
• EN300-1827126

• Inchi： 1S/C11H11NO/c13-8-12-7-9-4-5-10-2-1-3-11(10)6-9/h4-6H,1-3,7H2
• InChI Key： KHRPVZABHSALKK-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 5-(isocyanatomethyl)-2,3-dihydro-1H-indene

5-(Isocyanatomethyl)-2,3-Dihydro-1H-Indene: A Comprehensive Overview

The compound 5-(isocyanatomethyl)-2,3-dihydro-1H-indene, identified by the CAS number 1368935-39-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of indene derivatives, which are known for their versatile applications in various chemical industries. The structure of this compound features a bicyclic framework with an isocyanatomethyl group attached at the 5-position, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 5-(isocyanatomethyl)-2,3-dihydro-1H-indene in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of polyurethanes and other high-performance polymers. The isocyanate group in this compound reacts with hydroxyl groups to form urethane linkages, which are essential for creating elastic and durable materials. This property has made it a key component in the production of coatings, adhesives, and flexible foams.

In addition to its industrial applications, 5-(isocyanatomethyl)-2,3-dihydro-1H-indene has shown promise in medicinal chemistry. Its unique structure allows for the incorporation into drug molecules, enhancing their pharmacokinetic properties. For instance, studies have demonstrated that derivatives of this compound can act as inhibitors for certain enzymes involved in disease pathways. This opens up possibilities for its use in the development of novel therapeutic agents.

The synthesis of 5-(isocyanatomethyl)-2,3-dihydro-1H-indene involves a multi-step process that typically starts with indene derivatives. The introduction of the isocyanatomethyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, researchers have been investigating greener synthesis routes for 5-(isocyanatomethyl)-2,3-dihydro-1H-indene. The use of biodegradable solvents and catalysts has been proposed to reduce the environmental footprint of its production. These efforts align with the growing demand for sustainable chemical processes in industries worldwide.

In conclusion, 5-(isocyanatomethyl)-2,3-dihydro-1H-indene, CAS number 1368935-39-0, is a versatile compound with applications spanning multiple domains. Its role as an intermediate in material science and its potential in drug discovery make it a subject of ongoing research interest. As advancements continue to be made in its synthesis and application techniques, this compound is expected to play an even more critical role in shaping future innovations across various industries.